Cas no 1806871-15-7 (Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1806871-15-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4866620
• Update Time: 2025-05-24

Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)5-6(8(11)12)13-3-4(10)7(5)14/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： NIVFIHGUWZTTCM-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(F)F)=C(C(=O)OCC)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Research Brief on Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1806871-15-7)

Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1806871-15-7) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The structural features of this compound, including the presence of a difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Researchers have focused on optimizing its synthetic routes to improve yield and purity, as well as investigating its reactivity in various chemical transformations. The compound's ability to act as a precursor for more complex molecules has been a key area of investigation, with several studies highlighting its role in the synthesis of kinase inhibitors and antimicrobial agents.

Recent advancements in the synthesis of Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate have demonstrated improved methodologies that reduce reaction times and increase overall efficiency. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach that achieved a 90% yield under mild conditions, significantly enhancing the compound's accessibility for further research. These developments are critical for scaling up production and facilitating its integration into drug discovery pipelines.

In addition to its synthetic applications, the biological activity of Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate and its derivatives has been a focal point of recent research. Preliminary in vitro studies have shown promising activity against specific cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignant cells. Further investigations are underway to elucidate its pharmacokinetic and pharmacodynamic properties.

The potential of Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate extends beyond oncology. Recent findings suggest its derivatives may exhibit antimicrobial properties, particularly against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. This discovery opens new avenues for developing next-generation antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are actively exploring modifications to the core structure to optimize these properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS: 1806871-15-7) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Ongoing research aims to further elucidate its therapeutic potential and overcome existing limitations, paving the way for its eventual clinical application. The compound's versatility underscores its importance in the evolving landscape of chemical biology and pharmaceutical sciences.